5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95%

• IUPAC Name: methyl 2-fluoro-5-(3-hydroxy-4-methylphenyl)benzoate
• InChI: InChI=1S/C15H13FO3/c1-9-3-4-11(8-14(9)17)10-5-6-13(16)12(7-10)15(18)19-2/h3-8,17H,1-2H3
• InChI Key: YCXZAVXKXGVYKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=C(C=C2)F)C(=O)OC)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID20683990
• Molecular Weight: 260.26 g/mol
• CAS RN: 1262000-29-2

Description

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% (5-FMC-2-MP) is a novel fluorinated phenol that has been developed to be used as a building block in organic synthesis. It is a versatile and powerful reagent that can be used to synthesize many different compounds. 5-FMC-2-MP is a useful reagent for many different types of reactions, including nucleophilic substitution, nucleophilic addition, and electrophilic substitution. It has also been used in the synthesis of novel compounds and to modify existing molecules.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% is not fully understood. It is believed to act as a nucleophile, attacking electrophilic centers in molecules. It is also believed to act as a base, deprotonating molecules and releasing protons.
Biochemical and Physiological Effects
5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of some bacteria and fungi, as well as to inhibit the activity of some enzymes. In addition, 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% has several advantages for use in laboratory experiments. It is a stable reagent that is easy to handle and store. It has also been shown to be a versatile reagent, capable of being used in a variety of reactions. However, it has some limitations. It is not water soluble and is not compatible with some organic solvents.

Future Directions

Future research on 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% should focus on the development of new synthetic methods and the exploration of its potential applications. Additionally, further research should be conducted to better understand the biochemical and physiological effects of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95%, as well as its mechanism of action. Finally, further research should be conducted to improve the solubility of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% in various solvents and to develop new catalysts for its use in organic synthesis.

Synthesis Methods

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% can be synthesized using a variety of methods. The most common method is the reaction of 4-fluoro-3-methoxybenzaldehyde with 2-methylphenol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% in high yields. Other methods for the synthesis of 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% include the reaction of 4-fluoro-3-methoxybenzaldehyde with 2-methylphenol in the presence of a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% has been used extensively in research and development. It has been used in the synthesis of many novel compounds, including drugs, pesticides, herbicides, and other organic compounds. It has also been used in the synthesis of polymers, dyes, and other materials. 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methylphenol, 95% has also been used in the development of new catalysts and reaction conditions.